Cas no 2248284-05-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate is a heterocyclic compound featuring a fused imidazopyridine core with dichloro substitutions at the 6 and 8 positions, coupled with a phthalimide-derived ester moiety. This structure imparts potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and materials science. The dichloro substitutions enhance electrophilic character, while the ester linkage offers versatility for further functionalization. Its rigid, planar architecture may contribute to interactions with biological targets or polymeric matrices. The compound's synthetic utility lies in its ability to serve as an intermediate for derivatives with tailored properties. Handling requires standard precautions for halogenated and heteroaromatic compounds.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate structure
2248284-05-9 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
CAS No:2248284-05-9
MF:C16H7Cl2N3O4
MW:376.150481462479
CID:6000993
PubChem ID:165725654
Update Time:2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248284-05-9
    • EN300-6518578
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
    • Inchi: 1S/C16H7Cl2N3O4/c17-8-5-11(18)13-19-12(7-20(13)6-8)16(24)25-21-14(22)9-3-1-2-4-10(9)15(21)23/h1-7H
    • InChI Key: AWPCIJNXICQJGG-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CN2C=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)N=C21)Cl

Computed Properties

  • Exact Mass: 374.9813611g/mol
  • Monoisotopic Mass: 374.9813611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 81Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6518578-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
2248284-05-9
0.05g
$647.0 2023-05-31
Enamine
EN300-6518578-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
2248284-05-9
0.1g
$678.0 2023-05-31
Enamine
EN300-6518578-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
2248284-05-9
0.25g
$708.0 2023-05-31
Enamine
EN300-6518578-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
2248284-05-9
0.5g
$739.0 2023-05-31
Enamine
EN300-6518578-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
2248284-05-9
1g
$770.0 2023-05-31
Enamine
EN300-6518578-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
2248284-05-9
2.5g
$1509.0 2023-05-31
Enamine
EN300-6518578-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
2248284-05-9
5g
$2235.0 2023-05-31
Enamine
EN300-6518578-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate
2248284-05-9
10g
$3315.0 2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate Related Literature

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate

Introduction to CAS No 2248284-05-9: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 6,8-Dichloroimidazo[1,2-A]Pyridine-2-Carboxylate

The compound CAS No 2248284-05-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. Researchers have been actively exploring its potential in fields such as drug discovery, material science, and advanced chemical synthesis.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a key structural component of this compound, contributing to its stability and reactivity. The isoindole ring system is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. The presence of the 6,8-dichloroimidazo[1,2-a]pyridine moiety further enhances the compound's functionality by introducing electron-withdrawing groups that can influence its electronic properties and reactivity.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in medicinal chemistry. These compounds have shown potential as kinase inhibitors and modulators of various cellular pathways. The incorporation of the dichloro substituents in this compound adds another layer of complexity and functionality, making it a promising candidate for drug development.

The synthesis of CAS No 2248284-05-9 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for further studies. The use of dihydroisoindole derivatives as intermediates has been particularly effective in constructing the complex molecular architecture of this compound.

In terms of biological activity, CAS No 2248284-05-9 has demonstrated remarkable selectivity towards certain enzymes and receptors. Preclinical studies have shown that it exhibits potent inhibitory effects on key targets associated with neurodegenerative diseases and cancer. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination chemistry and catalysis. Additionally, the dichloroimidazo[1,2-a]pyridine moiety has been shown to enhance the photostability of materials, opening up possibilities for its use in optoelectronic devices.

Recent advancements in computational chemistry have further enhanced our understanding of CAS No 2248284-05-9's properties. Quantum mechanical simulations have provided insights into its electronic structure and reactivity patterns, enabling researchers to design more efficient synthetic pathways and predict its behavior in different chemical environments.

In conclusion, CAS No 2248284-05-9 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing scientific research and innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future developments in chemistry and beyond.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd